N-(3,4-dimethoxyphenethyl)-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• Molecular Formula: C22H25N5O4S2
• Molecular Weight: 487.6 g/mol
• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[5-[(4-methylphenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H25N5O4S2/c1-14-4-7-16(8-5-14)24-20(29)25-21-26-27-22(33-21)32-13-19(28)23-11-10-15-6-9-17(30-2)18(12-15)31-3/h4-9,12H,10-11,13H2,1-3H3,(H,23,28)(H2,24,25,26,29)
• InChI Key: DYMLXTJPKQZCPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)SCC(=O)NCCC3=CC(=C(C=C3)OC)OC

Description

N-(3,4-dimethoxyphenethyl)-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide: is a complex organic compound that belongs to the class of thiadiazole derivatives. This compound is of significant interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(3,4-dimethoxyphenethyl)-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide typically involves multiple steps:

Formation of the Thiadiazole Ring: The thiadiazole ring is synthesized by reacting thiosemicarbazide with an appropriate carboxylic acid derivative under acidic conditions.

Ureido Substitution: The thiadiazole derivative is then reacted with p-tolyl isocyanate to introduce the ureido group.

Thioether Formation: The resulting compound is further reacted with 3,4-dimethoxyphenethyl bromide to form the final product through a nucleophilic substitution reaction.

Industrial Production Methods: Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of quinone derivatives.

Reduction: Reduction reactions can target the nitro groups or the thiadiazole ring, potentially leading to the formation of amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the thioether linkage.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are often used.

Substitution: Nucleophiles like sodium methoxide or thiolates can be employed under basic conditions.

Major Products:

Oxidation: Quinone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted thiadiazole derivatives.

Scientific Research Applications

Chemistry:

Catalysis: The compound can be used as a ligand in coordination chemistry to form metal complexes with potential catalytic properties.

Biology:

Enzyme Inhibition: It has been studied for its potential to inhibit specific enzymes, making it a candidate for drug development.

Medicine:

Antimicrobial Activity: The compound has shown promise as an antimicrobial agent against various bacterial and fungal strains.

Anti-inflammatory Properties: Research indicates potential anti-inflammatory effects, which could be useful in treating inflammatory diseases.

Industry:

Material Science: The compound can be used in the synthesis of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenethyl)-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound binds to the active site of target enzymes, inhibiting their activity and thereby affecting the biochemical pathways they regulate.

Receptor Modulation: It may also interact with cellular receptors, modulating signal transduction pathways and leading to various physiological effects.

Comparison with Similar Compounds

• N-(3,4-dimethoxyphenethyl)-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide
• 1-(3,4-Dimethoxyphenethyl)-4-(p-tolyl)piperazine
• (1-(3,4-Dimethoxyphenethyl)-1H-tetrazol-5-yl)-N,N-dimethyl(p-tolyl)methanamine

Comparison:

• Structural Differences: While all these compounds share the 3,4-dimethoxyphenethyl moiety, they differ in their core structures (thiadiazole, piperazine, tetrazole).
• Biological Activity: The unique thiadiazole ring in This compound may confer distinct biological activities compared to the other compounds.
• Applications: The specific applications of each compound can vary based on their structural differences and resulting properties.